Cas no 25462-27-5 (1,3-Propanediol,2-(3-methylbutyl)-)

• Product Name: 1,3-Propanediol,2-(3-methylbutyl)-
• CAS No: 25462-27-5
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 271208
• PubChem ID: 213078
• Update Time: 2025-04-19

1,3-Propanediol,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(3-methylbutyl)-
• 2-(3-methylbutyl)propane-1,3-diol
• 1,3-Propanediol, 2-isopentyl-
• DTXSID00180134
• BRN 1847381
• 2-Isopentyl-1,3-propanediol
• 25462-27-5
• AKOS018004426
• SCHEMBL8060298

• Inchi： 1S/C8H18O2/c1-7(2)3-4-8(5-9)6-10/h7-10H,3-6H2,1-2H3
• InChI Key： VWQPAMYYOLDISD-UHFFFAOYSA-N
• SMILES： OCC(CO)CCC(C)C

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 67.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 245.6°C at 760 mmHg
• Flash Point: 127.6°C
• Refractive Index: 1.45
• PSA: 40.46